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Compound of Interest

Compound Name: 6-Amino-2-thiouracil

Cat. No.: B086922

An in-depth exploration of the tautomeric forms, structural characterization, and biological
significance of 6-Amino-2-thiouracil.

Introduction

6-Amino-2-thiouracil, a substituted pyrimidine, is a molecule of significant interest in medicinal
chemistry and drug development. Its structural versatility, primarily due to tautomerism, plays a
crucial role in its biological activity. Derivatives of 6-Amino-2-thiouracil have demonstrated
promising potential as anticancer and antimicrobial agents.[1] Understanding the tautomeric
equilibrium of this compound is paramount for elucidating its mechanism of action and for the
rational design of novel therapeutic agents. This technical guide provides a comprehensive
overview of the tautomeric forms of 6-Amino-2-thiouracil, methods for their characterization,
and insights into their biological relevance.

Tautomeric Forms of 6-Amino-2-thiouracil

Tautomerism is a phenomenon where a single chemical compound exists in two or more
interconvertible forms that differ in the position of a proton and the location of a double bond.
For 6-Amino-2-thiouracil, the presence of amine, lactam, and thiol groups gives rise to
several potential tautomers. The principal tautomeric equilibria involve amino-imino, lactam-
lactim, and thione-thiol transformations.

The predominant tautomeric forms are dictated by their relative stabilities, which can be
influenced by factors such as the solvent, temperature, and pH. While extensive quantum
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chemical calculations have been performed on uracil and its simple derivatives, specific
computational studies on the relative energies of all possible tautomers of 6-Amino-2-
thiouracil are not readily available in the current literature. However, studies on analogous
compounds, such as 5-carboxy-2-thiouracil, provide valuable insights. In a theoretical study of
5-carboxy-2-thiouracil, the dioxo-tautomer was found to be the most stable form.[2] For 6-
Amino-2-thiouracil, the main tautomeric forms of interest are the amino-thiol-lactim, amino-
thione-lactim, amino-thiol-lactam, and the canonical amino-thione-lactam form.

The following diagram illustrates the key potential tautomers of 6-Amino-2-thiouracil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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